4-(6-Methoxyquinolin-2-yl)benzamide

• Molecular Formula: C17H14N2O2
• Molecular Weight: 278.30 g/mol
• IUPAC Name: 4-(6-methoxyquinolin-2-yl)benzamide
• InChI: InChI=1S/C17H14N2O2/c1-21-14-7-9-16-13(10-14)6-8-15(19-16)11-2-4-12(5-3-11)17(18)20/h2-10H,1H3,(H2,18,20)
• InChI Key: MEXORDTXLDRBQL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(C=C2)C3=CC=C(C=C3)C(=O)N

Description

4-(6-Methoxyquinolin-2-yl)benzamide is a useful research compound. Its molecular formula is C17H14N2O2 and its molecular weight is 278.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 4-(6-methoxyquinolin-2-yl)benzonitrile (5.00 g, 15.4 mmol, prepared following Scheme 2, Step 1 starting from Intermediate 1 and 4-cyanophenylboronic acid) in DMSO (40 mL) was added aqueous NaOH (1M, 10 mL). The mixture was cooled to 0° C. The aqueous H2O2 (30%, 30 mL) was added dropwise. After addition, the mixture was stirred at 0° C. for 30 minutes. The mixture was quenched with saturated Na2SO3 (100 mL) and filtered. The precipitate was washed with H2O (50 mL) and MeOH (50 mL). The filter cake was dried via high vacuum to give the desired (5.50 g, yield: 99+%) as a solid.